Cas no 1221792-26-2 (Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate
• CAS No: 1221792-26-2
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• MDL: MFCD16140297
• CID: 1067774
• PubChem ID: 50853212
• Update Time: 2025-04-20

Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate
• AKOS005071924
• BE-0043
• Methyl 2-(chloromethyl)-5-methylbenzo[d]oxazole-7-carboxylate
• Methyl2-(chloromethyl)-5-methylbenzo[d]oxazole-7-carboxylate
• 1221792-26-2
• MFCD16140297

• MDL： MFCD16140297
• Inchi： 1S/C11H10ClNO3/c1-6-3-7(11(14)15-2)10-8(4-6)13-9(5-12)16-10/h3-4H,5H2,1-2H3
• InChI Key： ZULWCYYJSLEOKO-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C)C=C(C(=O)OC)C=2O1

Computed Properties

• Exact Mass: 239.0349209g/mol
• Monoisotopic Mass: 239.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų